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Compound of Interest

Compound Name: C4 Dihydroceramide

Cat. No.: B561705 Get Quote

Essential Safety and Handling Guide for C4
Dihydroceramide
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like C4 Dihydroceramide.

Adherence to strict safety and disposal protocols is critical for both personal safety and

environmental protection. This guide provides immediate, essential information for the safe

handling, storage, and disposal of C4 Dihydroceramide.

Physicochemical and Safety Data
A summary of key data for C4 Dihydroceramide is presented below, offering a quick reference

for its physical properties and necessary safety information.
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Property Value Source

Molecular Formula C₂₂H₄₃NO₃ Multiple Sources

Molecular Weight 369.6 g/mol PubChem[1]

Appearance Solid Sigma-Aldrich[1]

Solubility
DMF: ~20 mg/mL, DMSO: ~20

mg/mL, Ethanol: ~30 mg/mL
Cayman Chemical[1]

Storage Temperature -20°C
Sigma-Aldrich, Avanti Polar

Lipids[1]

Hazard Statement Precautionary Statement

The toxicological properties of this product have

not been fully investigated.[1]

Handle with care, assuming it is potentially

hazardous. Avoid breathing dust, fume, gas,

mist, vapors, or spray. Wash hands thoroughly

after handling. Do not eat, drink, or smoke when

using this product.

Personal Protective Equipment (PPE)
The consistent and proper use of PPE is the most critical line of defense against potential

exposure. The following PPE is mandatory when handling C4 Dihydroceramide:

Eye Protection: Chemical safety glasses with side shields or goggles are required.

Hand Protection: Compatible chemical-resistant gloves, such as nitrile or neoprene, must be

worn. Always inspect gloves for integrity before use.

Body Protection: A standard laboratory coat should be worn to protect against skin contact.

Operational Plan: Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of C4
Dihydroceramide and ensure a safe laboratory environment.
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Handling Protocol
Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment and reagents readily available.

Weighing: If weighing the solid form of C4 Dihydroceramide, perform this task in a chemical

fume hood or a ventilated balance enclosure to minimize the risk of inhaling dust particles.

Aliquoting: For frequent use, it is recommended to aliquot the stock solution into smaller,

single-use vials. This practice helps to avoid repeated freeze-thaw cycles that could degrade

the compound.

Storage Protocol
Container: Keep the container tightly closed.

Conditions: Store in a dry and well-ventilated place at the recommended temperature of

-20°C.

Emergency and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

regulatory compliance.

Spill Management
In the event of a spill, immediately cordon off the affected area.

Solid Spill: Carefully sweep up the solid material, avoiding dust generation. Place the swept

material into a sealed container for proper disposal.

Liquid Spill: Absorb the spill with an inert material such as vermiculite or sand. Place the

absorbent material into a sealed container for disposal. Clean the spill area with an

appropriate solvent.

Disposal Protocol
Proper disposal of C4 Dihydroceramide and its containers is crucial to prevent environmental

contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b561705?utm_src=pdf-body
https://www.benchchem.com/product/b561705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Classification: Due to the lack of comprehensive toxicological data, it is prudent to

manage C4 Dihydroceramide as a hazardous waste.

Solid Waste: Collect unused C4 Dihydroceramide and any contaminated materials (e.g.,

pipette tips, gloves, empty containers) in a designated and clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing C4 Dihydroceramide should be collected in a separate,

labeled hazardous waste container. Do not pour solutions down the drain.

Disposal: Contact your institution's Environmental Health and Safety (EHS) office for specific

guidelines and to arrange for the disposal of the hazardous waste.

Visual Workflow for Handling C4 Dihydroceramide
The following diagram outlines the key steps and decision points for the safe handling of C4
Dihydroceramide from receipt to disposal.
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Caption: Workflow for Safe Handling of C4 Dihydroceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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